Cas no 637-12-7 (Aluminum stearate)

• Product Name: Aluminum stearate
• CAS No: 637-12-7
• MF: C₅₄H₁₀₅AlO₆
• MW: 877.389457464218
• MDL: MFCD00036389
• CID: 39348
• PubChem ID: 12496
• Update Time: 2026-03-26

Aluminum stearate Chemical and Physical Properties

Names and Identifiers

• Aluminium stearate
• ALUMINIUM OCTADECANOATE
• ALUMINIUM STEARATE, MONO
• ALUMINIUM STEARATE, TRI
• aluminium tristearate
• ALUMINUM MONOSTEARATE
• Aluminum octadecanoate
• ALUMINUM STEARATE MONOBASIC
• aluminum trioctadecanoate
• ALUMINUM TRISTEARATE
• Dihydroxyaluminium stearate
• STEARIC ACID ALUMINUM DIHYDROXIDE SALT
• alugel34tn
• aluminum(iii)stearate
• aluminumstearate(1:3)
• metasapxx
• monoaluminumstearate
• Octadecanoicacid,aluminiumsalt
• octadecanoicacid,aluminumsalt
• Aluminum stearate
• AluMinuM stearate, tech.
• Aluminum(III) stearate
• Metasap XX
• Tribasic aluminum stearate
• Octadecanoic acid, aluminum salt
• Rofob 3
• Monoaluminum stearate
• Alugel 34TN
• Aluminum (III) stearate
• Aluminum stearate, tribasic
• Aluminum stearate (1:3)
• U6XF9NP8HM
• Aluminium tristearate, pure
• SA 1500
• Dihydroxy(octanoato-O)aluminum
• Aluminum, dihydroxy(octadecanoato-O)-
• Tristea
• Silicon dioxide
• ALUMINUMTRISTEARATE
• ALUGEL 34TH
• ALUMINUM STEARATE (II)
• EINECS 211-279-5
• ALUGEL 30DF
• DB11290
• ALUMINIUM STEARATE [WHO-DD]
• DTXSID0027278
• ALUMINUM TRISTEARATE [HSDB]
• Stearic acid, aluminum salt
• AKOS015901563
• Q447821
• DTXCID407278
• 637-12-7
• AI3-01515
• Octadecanoic acid, aluminum salt (3:1)
• aluminum;octadecanoate
• ALUMINIUM STEARATE [EP MONOGRAPH]
• KeratexKHG
• THOMPSON'S WATER SEAL
• ALUMINUM STEARATE [MI]
• aluminium trioctadecanoate
• HSDB 5733
• UNII-U6XF9NP8HM
• ALUMINUM STEARATE [II]
• NS00079596
• CHEBI:37867
• ALUMINIUM STEARATE (EP MONOGRAPH)
• ALUMINUM STEARATE [VANDF]

• MDL： MFCD00036389
• Inchi： 1S/3C18H36O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*2-17H2,1H3,(H,19,20);/q;;;+3/p-3
• InChI Key： CEGOLXSVJUTHNZ-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C(CCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 876.77300
• Monoisotopic Mass: 876.773
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 45
• Complexity: 196
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: White powder
• Density: 1.01
• Melting Point: 103 ºC
• Boiling Point: 359.4 °C at 760 mmHg
• Flash Point: 162.4 °C
• Water Partition Coefficient: Soluble in alkali, glycol, chlorinated hydrocarbons, petroleum, benzene, turpentine oil, mineral oil, vegetable oil, mixture of benzene, toluene and the three xylene isomers. Insoluble in water, ethanol and ether.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 78.90000
• LogP: 18.76620
• Merck: 14,364
• Solubility: Insoluble in water, soluble in ethanol, ether and alkali, soluble in lye and turpentine. It can be decomposed into stearic acid and corresponding aluminum salt with strong acid.

Aluminum stearate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：BD0707000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Additional information on Aluminum stearate

Introduction to Aluminum Stearate (CAS No. 637-12-7)

Aluminum stearate, a compound with the chemical formula C₁₈H³⁶AlO₄, is a widely utilized aluminum salt of stearic acid. This white, crystalline powder is renowned for its applications in various industries, including pharmaceuticals, cosmetics, and manufacturing. With a CAS number of 637-12-7, it stands as a significant material in both industrial and scientific contexts.

The compound is primarily synthesized through the reaction of stearic acid with aluminum hydroxide or aluminum oxide. This process yields a product that is highly stable and exhibits excellent lubricating properties. These characteristics make aluminum stearate a preferred choice in applications where smooth operation and minimal friction are essential.

In the realm of pharmaceuticals, aluminum stearate serves multiple purposes. It is commonly used as an excipient in tablet formulations, where it acts as a binder and glidant. The ability of this compound to enhance the flowability of powders and improve tablet compression makes it indispensable in the production of high-quality medications. Furthermore, its inert nature ensures that it does not interfere with the therapeutic efficacy of active pharmaceutical ingredients (APIs).

Beyond pharmaceuticals, aluminum stearate finds extensive use in cosmetics and personal care products. It is a key ingredient in skincare formulations, where it functions as an emulsifier and thickening agent. Its ability to stabilize emulsions and provide a smooth texture enhances the overall user experience. Additionally, its anti-caking properties make it suitable for use in powders and granules, ensuring consistent product quality.

The manufacturing sector also benefits significantly from the use of aluminum stearate. It is employed as a release agent in die casting processes, preventing metal parts from sticking to molds. This property is particularly valuable in the production of intricate metal components used in automotive and aerospace industries. Moreover, its role as a flame retardant in plastics and rubber compounds underscores its versatility.

Recent research has highlighted the potential applications of aluminum stearate in nanotechnology. Studies have demonstrated its effectiveness as a stabilizing agent in the synthesis of aluminum-based nanoparticles. These nanoparticles exhibit enhanced catalytic properties, making them useful in various chemical reactions. The ability of aluminum stearate to prevent agglomeration ensures uniform dispersion, which is crucial for achieving optimal performance.

In environmental science, the use of aluminum stearate has been explored for its role in water purification technologies. Its adsorption capabilities make it effective in removing contaminants from water bodies. This application aligns with global efforts to develop sustainable solutions for water treatment.

The compound's biocompatibility has also sparked interest in biomedical research. Researchers are investigating its potential as a drug delivery vehicle due to its ability to form stable microcapsules. These microcapsules can encapsulate APIs and release them at targeted sites within the body, improving therapeutic outcomes.

The chemical stability of aluminum stearate under varying conditions has been another area of focus. Studies have shown that it remains stable at high temperatures and pH levels, making it suitable for diverse industrial processes. This stability ensures consistent performance across different applications.

The economic impact of aluminum stearate cannot be overstated. Its widespread use across multiple industries contributes significantly to global markets. The demand for high-quality aluminum stearate continues to grow, driven by advancements in technology and increasing industrial applications.

In conclusion, aluminum stearate (CAS No. 637-12-7) is a multifaceted compound with extensive applications across pharmaceuticals, cosmetics, manufacturing, and nanotechnology. Its unique properties make it an indispensable material in these industries, fostering innovation and improving product performance.